Cas no 16735-69-6 (2-Methylbenzyl Isothiocyanate)

• Product Name: 2-Methylbenzyl Isothiocyanate
• CAS No: 16735-69-6
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00060404
• CID: 191854
• PubChem ID: 140132
• Update Time: 2025-06-14

2-Methylbenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(isothiocyanatomethyl)-2-methyl-
• 2-Methylbenzyl isothiocyanate
• 1-(isothiocyanatomethyl)-2-methylbenzene
• 2-Methylbenzyl isothiocyate, 99%
• W-200157
• FT-0637415
• SCHEMBL2564569
• A810856
• AKOS010124623
• Benzene, 1-(isothiocyanatomethyl)-2-methyl-
• DOOUOZZRRNTUCQ-UHFFFAOYSA-N
• GEO-02499
• 1-(Isothiocyanatomethyl)-2-methylbenzene #
• 1-(isothiocyanatomethyl)-2-methyl-benzene
• DTXSID40168279
• 2-methylbenzylisothiocyanate
• 16735-69-6
• MFCD00060404
• DTXCID8090770
• DB-021377
• 2-Methylbenzyl Isothiocyanate

• MDL： MFCD00060404
• Inchi： 1S/C9H9NS/c1-8-4-2-3-5-9(8)6-10-7-11/h2-5H,6H2,1H3
• InChI Key： DOOUOZZRRNTUCQ-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.09
• Boiling Point: 136 °C
• Flash Point: 116°C
• Refractive Index: 1.553
• PSA: 44.45000
• LogP: 2.59780

2-Methylbenzyl Isothiocyanate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Methylbenzyl Isothiocyanate

Recent Advances in the Study of 2-Methylbenzyl Isothiocyanate (CAS: 16735-69-6): A Comprehensive Research Brief

2-Methylbenzyl Isothiocyanate (2-MBITC, CAS: 16735-69-6) is a naturally occurring isothiocyanate derived from cruciferous vegetables, which has garnered significant attention in recent years due to its potential therapeutic applications in cancer prevention and treatment. This research brief synthesizes the latest findings on 2-MBITC, focusing on its chemical properties, biological activities, and mechanisms of action, as well as its potential applications in the pharmaceutical and biomedical fields.

Recent studies have highlighted the chemopreventive properties of 2-MBITC, particularly its ability to induce apoptosis and inhibit proliferation in various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-MBITC effectively suppresses the growth of human colorectal cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The compound's unique structure, characterized by the presence of a methylbenzyl group, enhances its bioavailability and cellular uptake, making it a promising candidate for further drug development.

In addition to its anticancer effects, 2-MBITC has shown potent anti-inflammatory and antimicrobial activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 2-MBITC inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential utility in treating chronic inflammatory diseases. Furthermore, its broad-spectrum antimicrobial activity against drug-resistant pathogens, including MRSA and Candida albicans, underscores its versatility as a therapeutic agent.

The pharmacokinetics and safety profile of 2-MBITC have also been investigated in preclinical models. A recent in vivo study reported that 2-MBITC exhibits favorable absorption and distribution characteristics, with minimal toxicity at therapeutic doses. However, further clinical trials are needed to validate these findings and establish optimal dosing regimens for human use.

In conclusion, 2-Methylbenzyl Isothiocyanate (CAS: 16735-69-6) represents a multifaceted compound with significant potential in oncology, immunology, and infectious disease research. Its diverse biological activities, coupled with its relatively low toxicity, position it as a valuable lead compound for the development of novel therapeutics. Future research should focus on elucidating its molecular targets and exploring synergistic effects with existing drugs to maximize its clinical utility.